Cas no 2248375-43-9 (4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate)

• Product Name: 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate
• CAS No: 2248375-43-9
• MF: C₁₉H₂₁NO₇
• MW: 375.372545957565
• CID: 6150974
• PubChem ID: 165732974
• Update Time: 2025-10-29

4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate
• EN300-6525134
• 2248375-43-9

• Inchi： 1S/C19H21NO7/c1-18(2,3)26-16(23)19(8-10-25-11-9-19)17(24)27-20-14(21)12-6-4-5-7-13(12)15(20)22/h4-7H,8-11H2,1-3H3
• InChI Key： KEXGESXDRYDENP-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 375.13180201g/mol
• Monoisotopic Mass: 375.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate

Professional Introduction to 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate (CAS No. 2248375-43-9)

4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate, identified by its CAS number 2248375-43-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a tert-butyl substituent, a dioxo group, and a dihydro-1H-isoindol core. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural complexity of 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate is not merely an academic curiosity but also a practical asset in the design of novel therapeutic agents. The tert-butyl group provides steric hindrance, which can be strategically employed to modulate the binding affinity and selectivity of the compound towards biological targets. Meanwhile, the dioxo group introduces electrophilic centers that can participate in various chemical reactions, enabling the synthesis of derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological systems. Studies have indicated that the dihydro-1H-isoindol moiety can engage in hydrogen bonding and π-stacking interactions with key residues in protein targets, suggesting its potential as a scaffold for developing small-molecule inhibitors. These insights have been instrumental in guiding the optimization of lead compounds for therapeutic applications.

In the realm of medicinal chemistry, the synthesis and characterization of 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate have been accompanied by rigorous analytical techniques to ensure structural integrity and purity. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have all been employed to confirm the molecular structure and conformational preferences. These methodologies are essential for establishing a robust foundation for subsequent pharmacological investigations.

The compound's potential biological activity has been explored through various in vitro assays. Preliminary studies have demonstrated that derivatives of this scaffold exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and inflammatory diseases. The oxane bridge in the molecule contributes to its stability while allowing for conformational flexibility, which is often critical for effective binding to biological targets. This balance between rigidity and flexibility makes it an attractive candidate for further development.

One of the most compelling aspects of 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) oxane-4,4-dicarboxylate is its synthetic accessibility. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound without compromising its structural integrity. These synthetic strategies leverage modern catalytic methods and green chemistry principles to minimize waste and maximize yield. Such advancements are crucial for translating laboratory discoveries into viable therapeutic options.

The integration of machine learning and artificial intelligence into drug discovery has also played a pivotal role in evaluating the potential of this compound. Predictive models have been trained on large datasets to assess its pharmacokinetic properties, such as solubility, permeability, and metabolic stability. These predictions guide experimental design and help prioritize compounds for further testing. The combination of experimental data with computational insights provides a comprehensive view of the compound's drug-likeness.

Future research directions for 4-(1,3-dioxo)-2-(trifluoromethyl)-5-nitrobenzoic acid, another related compound within this chemical space, may involve exploring its role in modulating immune responses or as an intermediate in more complex drug candidates. The structural motifs present in these molecules are highly versatile and can be modified to target a wide range of diseases. Collaborative efforts between academia and industry are essential to accelerate these endeavors.

The broader implications of such research extend beyond individual compounds to the advancement of chemical biology as a whole. By understanding how these intricate molecules interact with biological systems at a molecular level, scientists can develop more rational approaches to drug design. This knowledge can also be applied to other areas of chemistry where similar structural motifs are prevalent.

In conclusion,CAS No 2248375 -43 -9 represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity. The combination of synthetic ingenuity with modern analytical techniques has laid the groundwork for exploring its therapeutic potential further. As research continues to uncover new applications for this compound and its derivatives,the field will undoubtedly benefit from continued innovation at both fundamental levels